Cas no 2228375-95-7 (tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate
• CAS No: 2228375-95-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6446965
• PubChem ID: 165665080
• Update Time: 2025-06-10

tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate
• 2228375-95-7
• EN300-1894590

• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-10-9-19-16(12-20)15-6-4-5-14(11-15)13-7-8-13/h4-6,11,13,16,19H,7-10,12H2,1-3H3
• InChI Key： NVTBANIJRGERRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate (CAS No. 2228375-95-7)

Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2228375-95-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a tert-butyl group and a 3-cyclopropylphenyl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The tert-butyl group is an isopropyl group with an additional methyl group attached to one of the carbons, providing steric hindrance that can influence the compound's solubility, metabolic stability, and interaction with biological targets. On the other hand, the 3-cyclopropylphenyl ring introduces a rigid aromatic structure that can enhance binding affinity and selectivity in drug design. These structural elements combined make Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate a promising candidate for developing novel pharmacological agents.

In recent years, there has been significant research interest in piperazine derivatives due to their role as key intermediates in the synthesis of various therapeutic compounds. The versatility of piperazine scaffolds allows for modifications that can fine-tune their pharmacological profiles, making them valuable tools in drug discovery. Specifically, derivatives featuring bulky substituents like the tert-butyl group have shown enhanced metabolic stability, which is crucial for prolonging the half-life of drugs and improving their bioavailability.

The 3-cyclopropylphenyl moiety in Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate adds another layer of complexity to its potential biological activity. Cyclopropyl groups are known to increase lipophilicity and binding affinity, which can be advantageous in designing drugs that require strong interaction with target proteins or enzymes. This structural feature has been explored in various drug classes, including antipsychotics, antidepressants, and antiviral agents, where precise molecular interactions are critical for efficacy.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and metabolic stability. The presence of the tert-butyl group in Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate contributes to improved solubility in certain solvents while maintaining good metabolic resistance. This balance is essential for ensuring that the compound remains stable during formulation and administration while also being effectively absorbed by biological systems.

The 3-cyclopropylphenyl ring also plays a role in modulating electronic properties and steric interactions within the molecule. This can influence how the compound interacts with biological targets such as receptors or enzymes. For instance, the rigidity provided by the cyclopropyl ring can prevent conformational changes that might reduce binding affinity, thereby enhancing the compound's effectiveness as a pharmacological agent.

From a synthetic chemistry perspective, Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxylate represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and protecting group strategies, to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex piperazine derivatives, making compounds like this more accessible for research purposes.

The pharmaceutical industry continually seeks novel compounds with unique properties to address unmet medical needs. Piperazine derivatives remain a cornerstone in this pursuit due to their broad spectrum of biological activities. The combination of structural features such as the tert-butyl group and 3-cyclopropylphenyl moiety in Tert-butyl 3-(3-cyclopropylphenyl)piperazine-1-carboxyllate positions it as a valuable building block for future drug candidates.

Investigations into this compound have begun to uncover potential therapeutic applications across various disease areas. For example, piperazine derivatives have been explored for their effects on neurotransmitter systems, making them candidates for treating neurological disorders such as depression and schizophrenia. The specific modifications present in Tert-butyl 3-(3-cyclopropilpheny)piperazine-1-carboxyllate may confer unique advantages in modulating these systems without causing off-target effects.

The development of new drugs is often a lengthy process involving extensive preclinical and clinical studies. However, compounds like Tert-butыл 3-(3-cycloпропилфенил)пиперазин-1-карбоксилат (CAS No. 2228375-95-7) provide researchers with valuable starting points by offering well-defined structural motifs that can be further optimized. Computational modeling and high-throughput screening techniques are increasingly being used to accelerate this process, allowing researchers to rapidly assess the potential of new compounds.

In conclusion,Tert-butыл 3-(3-cycлопропилфенил)пиперазин-1-карбоксилат (CAS No. 2228375-95-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for piperazine derivatives,Tert-butыл 3-(3-cycлопропилфенил)пиперазин-1-карбоксилат (CAS No. 2228375-95-7) may play a crucial role in advancing medicinal chemistry and improving patient outcomes.